Cas no 1934401-28-1 (3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde)

• Product Name: 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde
• CAS No: 1934401-28-1
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 5709432
• PubChem ID: 130698850
• Update Time: 2025-10-21

3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1619907
• 1934401-28-1
• 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde

• Inchi： 1S/C8H11F3O2/c9-8(10,11)4-7(5-12)2-1-3-13-6-7/h5H,1-4,6H2
• InChI Key： RUFXZVUZJYSOCT-UHFFFAOYSA-N
• SMILES： FC(CC1(C=O)COCCC1)(F)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde

Recent Advances in the Study of 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde (CAS: 1934401-28-1) in Chemical Biology and Pharmaceutical Research

3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde (CAS: 1934401-28-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a building block for drug development and as a probe for studying biological systems.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde via a novel catalytic asymmetric approach, achieving high enantioselectivity (up to 98% ee). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is critical for its application in chiral drug synthesis. The study also explored its reactivity in aldol condensation reactions, highlighting its potential as a versatile intermediate for constructing complex molecular architectures.

In the context of drug discovery, researchers have investigated the incorporation of 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde into protease inhibitor scaffolds. A 2024 ACS Chemical Biology publication reported that derivatives of this compound exhibit potent inhibitory activity against SARS-CoV-2 main protease (M^pro), with IC₅₀ values in the low micromolar range. Molecular docking studies revealed that the trifluoroethyl group plays a crucial role in binding to the hydrophobic S2 pocket of the protease, suggesting its potential as a lead compound for antiviral development.

The compound's unique fluorinated structure has also attracted attention in medicinal chemistry. Research published in European Journal of Medicinal Chemistry (2024) demonstrated that 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde derivatives show improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts. This property makes them particularly valuable for CNS drug development, where blood-brain barrier penetration is often a challenge.

From a mechanistic perspective, recent studies have elucidated the compound's interactions with biological targets. Nuclear magnetic resonance (NMR) and X-ray crystallography data have provided detailed structural information about its binding modes with various enzymes, offering valuable insights for structure-based drug design. These findings were recently summarized in a comprehensive review in Bioorganic & Medicinal Chemistry (2024), which highlighted the compound's growing importance in fragment-based drug discovery.

Looking forward, researchers are exploring the application of 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde in targeted protein degradation strategies. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the compound can serve as a warhead in PROTAC (Proteolysis Targeting Chimera) design, potentially opening new avenues for the development of novel therapeutic modalities.

In conclusion, recent research on 3-(2,2,2-Trifluoroethyl)oxane-3-carbaldehyde (CAS: 1934401-28-1) has significantly advanced our understanding of its chemical properties and biological applications. The compound's versatility as a synthetic intermediate and its promising pharmacological profile position it as an important tool in modern drug discovery and chemical biology research.